Cas no 2227700-95-8 (tert-butyl N-{4-(1R)-1-aminoethyl-2-hydroxyphenyl}carbamate)

Technical Introduction: tert-Butyl N-{4-(1R)-1-aminoethyl-2-hydroxyphenyl}carbamate is a chiral intermediate of interest in organic synthesis and pharmaceutical applications. Its structure features a tert-butyl carbamate-protected amine group and a phenolic hydroxyl group, offering selective reactivity for further functionalization. The (1R)-1-aminoethyl moiety provides stereochemical control, making it valuable for asymmetric synthesis. The tert-butyloxycarbonyl (Boc) group enhances stability while allowing deprotection under mild acidic conditions. This compound is particularly useful in the preparation of enantiomerically pure active pharmaceutical ingredients (APIs) and complex molecules requiring precise stereochemistry. Its well-defined chirality and protective group strategy contribute to efficient synthetic routes in medicinal chemistry and fine chemical production.
tert-butyl N-{4-(1R)-1-aminoethyl-2-hydroxyphenyl}carbamate structure
2227700-95-8 structure
Product Name:tert-butyl N-{4-(1R)-1-aminoethyl-2-hydroxyphenyl}carbamate
CAS No:2227700-95-8
MF:C13H20N2O3
MW:252.309503555298
CID:6008263
PubChem ID:165623613
Update Time:2025-11-01

tert-butyl N-{4-(1R)-1-aminoethyl-2-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{4-(1R)-1-aminoethyl-2-hydroxyphenyl}carbamate
    • tert-butyl N-{4-[(1R)-1-aminoethyl]-2-hydroxyphenyl}carbamate
    • EN300-1875904
    • 2227700-95-8
    • Inchi: 1S/C13H20N2O3/c1-8(14)9-5-6-10(11(16)7-9)15-12(17)18-13(2,3)4/h5-8,16H,14H2,1-4H3,(H,15,17)/t8-/m1/s1
    • InChI Key: KQSFUXIQNRWTHT-MRVPVSSYSA-N
    • SMILES: O(C(NC1C=CC(=CC=1O)[C@@H](C)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 252.14739250g/mol
  • Monoisotopic Mass: 252.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 84.6Ų

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Additional information on tert-butyl N-{4-(1R)-1-aminoethyl-2-hydroxyphenyl}carbamate

Professional Introduction to Compound with CAS No. 2227700-95-8 and Product Name: tert-butyl N-{4-(1R)-1-aminoethyl-2-hydroxyphenyl}carbamate

The compound with the CAS number 2227700-95-8 and the product name tert-butyl N-{4-(1R)-1-aminoethyl-2-hydroxyphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The detailed analysis of its chemical properties, synthesis pathways, and biological activities provides a comprehensive understanding of its significance in modern pharmaceutical research.

At the core of this compound's structure lies a tert-butyl carbamate moiety, which is a well-known pharmacophore in medicinal chemistry. This group is particularly valued for its ability to enhance the bioavailability and stability of active pharmaceutical ingredients (APIs). The presence of a hydroxyphenyl group further contributes to the compound's versatility, allowing for various interactions with biological targets. The (1R)-1-aminoethyl substituent adds an additional layer of complexity, influencing both the solubility and reactivity of the molecule.

Recent research has highlighted the importance of chiral centers in drug design, and the (1R) configuration of this compound is particularly noteworthy. Studies have shown that enantiomerically pure compounds often exhibit more predictable pharmacokinetic profiles, making them highly desirable in clinical settings. The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis, have been employed to achieve the desired stereochemical outcome.

The hydroxyphenyl group in the molecular structure of this compound plays a crucial role in its interactions with biological targets. Functional groups of this nature are frequently found in natural products and have been extensively studied for their pharmacological properties. Research indicates that hydroxyphenyl derivatives can modulate various signaling pathways, making them promising candidates for therapeutic intervention. The combination of these features with the tert-butyl carbamate moiety suggests potential applications in treating a wide range of diseases.

In terms of biological activity, preliminary studies have demonstrated that tert-butyl N-{4-(1R)-1-aminoethyl-2-hydroxyphenyl}carbamate exhibits notable effects on certain enzymes and receptors. These findings are particularly intriguing given the growing interest in targeted therapy approaches. The compound's ability to selectively interact with specific biological targets without causing off-target effects is a key factor in its potential as a lead compound for drug development. Further investigation into its mechanism of action will be essential to fully understand its therapeutic implications.

The synthesis of this compound also presents unique challenges due to its complex structure. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in characterizing its molecular structure. These techniques provide detailed information about the connectivity and arrangement of atoms within the molecule, ensuring accurate structural elucidation. Additionally, computational methods, such as molecular modeling and quantum mechanics calculations, have been employed to predict the compound's behavior under various conditions.

One of the most exciting aspects of this compound is its potential application in developing novel therapeutics for neurological disorders. The interaction between hydroxyphenyl derivatives and central nervous system (CNS) receptors has been extensively studied, and compounds with similar structures have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in tert-butyl N-{4-(1R)-1-aminoethyl-2-hydroxyphenyl}carbamate makes it an attractive candidate for further exploration in this area.

Moreover, the stability and solubility profile of this compound are critical factors that influence its suitability for pharmaceutical applications. The tert-butyl carbamate moiety contributes to enhanced stability under various storage conditions, while the hydrophilic nature of the hydroxyphenyl group improves solubility in aqueous solutions. These properties make it more amenable for formulation into oral or injectable dosage forms, which is essential for clinical use.

As research continues to evolve, new methodologies for synthesizing complex organic molecules are being developed. Techniques such as flow chemistry and continuous manufacturing are gaining traction due to their efficiency and scalability. The synthesis of tert-butyl N-{4-(1R)-1-aminoethyl-2-hydroxyphenyl}carbamate could benefit from these advancements, potentially leading to more cost-effective and sustainable production processes.

The future prospects for this compound are promising, with ongoing studies focusing on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic researchers and industry scientists are essential to translate laboratory findings into clinical reality. By leveraging cutting-edge technologies and innovative approaches, significant progress can be made in harnessing the potential of this remarkable molecule.

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